DW532

  • This product is not intended for human or veterinary use. For research use only.
  • Catalog No. : S547935
  • CAS No. : 1267949-42-7
  • Molecular Formula : C16H12O6
  • Molecular Weight : 300.266
  • Purity : >98% (or refer to the Certificate of Analysis)
  • Availability : Please inquire
  • Price : Please inquire
CAS Number

1267949-42-7

Product Name

DW532

IUPAC Name

7,8-dihydroxy-4-(3-hydroxy-4-methoxyphenyl)-2H-chromen-2-one

Molecular Formula

C16H12O6

Molecular Weight

300.266

Appearance

Solid powder

Purity

>98% (or refer to the Certificate of Analysis)

INCHI

InChI=1S/C16H12O6/c1-21-13-5-2-8(6-12(13)18)10-7-14(19)22-16-9(10)3-4-11(17)15(16)20/h2-7,17-18,20H,1H3

INCHI Key

IHPLZLMGSYGDMA-UHFFFAOYSA-N

SMILES

O=C1C=C(C2=CC=C(OC)C(O)=C2)C3=C(O1)C(O)=C(O)C=C3

Solubility

Soluble in DMSO, not in water

Synonyms

DW532; DW-532; DW 532.

Shell Life

>2 years if stored properly

DW532 is one of simplified analogues of hematoxylin that has shown broad-spectrum inhibition on tyrosine kinases and in vitro anti-cancer activities. DW532 inhibited EGFR and VEGFR2 in vitro kinase activity (the IC50 values were 4.9 and 5.5 μmol/L, respectively), and suppressed their downstream signaling. DW532 dose-dependently inhibited tubulin polymerization via direct binding to tubulin, thus disrupting the mitotic spindle assembly and leading to abnormal cell division. In a panel of human cancer cells, DW532 (1 and 10 μmol/L) induced G2/M phase arrest and cell apoptosis, which subsequently resulted in cytotoxicity. Knockdown of BubR1 or Mps1, the two core proteins of the spindle assembly checkpoint dramatically decreased DW532-induced cell cycle arrest in MDA-MB-468 cells. Moreover, treatment with DW532 potently and dose-dependently suppressed angiogenesis in vitro and in vivo. ( Acta Pharmacol Sin. 2014 Jul;35(7):916-28.)

1: Peng T, Wu JR, Tong LJ, Li MY, Chen F, Leng YX, Qu R, Han K, Su Y, Chen Y, Duan WH, Xie H, Ding J. Identification of DW532 as a novel anti-tumor agent targeting both kinases and tubulin. Acta Pharmacol Sin. 2014 Jul;35(7):916-28. doi: 10.1038/aps.2014.33. Epub 2014 May 26. PubMed PMID: 24858311; PubMed Central PMCID: PMC4088284.

  
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